N,N-dimethyl-3-[3-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]aniline

• Molecular Formula: C18H17N5S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: N,N-dimethyl-3-[3-(2-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]aniline
• InChI: InChI=1S/C18H17N5S/c1-12-7-4-5-10-15(12)16-19-20-18-23(16)21-17(24-18)13-8-6-9-14(11-13)22(2)3/h4-11H,1-3H3
• InChI Key: ZHQXIXIQLWFOPS-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)N(C)C

Description

N,N-dimethyl-3-[3-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]aniline, commonly known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a heterocyclic compound that contains a triazole ring and a thiadiazole ring, which makes it a unique and interesting molecule to study.

Mechanism of Action

The mechanism of action of DMPT is not fully understood, but it is believed to act on the hypothalamus-pituitary-gonadal axis to stimulate the production of luteinizing hormone (LH) and follicle-stimulating hormone (FSH). This leads to an increase in testosterone production in males and estrogen production in females. DMPT has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
DMPT has been shown to have a variety of biochemical and physiological effects, including increased growth rate and feed intake in livestock, increased testosterone and estrogen production, and anti-inflammatory and antioxidant effects. DMPT has also been shown to have potential anticancer properties, although more research is needed to fully understand its effects.

Advantages and Limitations for Lab Experiments

One advantage of DMPT is its unique chemical structure, which makes it a useful building block for the synthesis of novel materials with unique properties. DMPT also has potential therapeutic effects, which make it a promising candidate for drug development. However, one limitation of DMPT is its relatively low solubility in water, which can make it difficult to work with in some lab experiments.

Future Directions

There are many potential future directions for research on DMPT. One area of interest is its potential therapeutic effects, particularly its anticancer properties. More research is needed to fully understand the mechanism of action of DMPT and its potential applications in medicine. Another area of interest is the synthesis of novel materials using DMPT as a building block. Advances in material science could lead to the development of new technologies and applications for DMPT-based materials. Overall, DMPT is a promising compound with many potential applications, and further research is needed to fully understand its properties and potential.

Synthesis Methods

The synthesis of DMPT involves the reaction of 2-methylthio-5-nitrobenzyl chloride with 3-aminophenyl-1,2,4-triazole in the presence of sodium hydride. The resulting product is then reacted with N,N-dimethylaniline to yield DMPT. This synthesis method has been optimized to yield high purity and high yield of DMPT.

Scientific Research Applications

DMPT has been extensively studied for its potential applications in various fields, including agriculture, medicine, and material science. In agriculture, DMPT has been shown to increase the growth rate and feed intake of livestock, which can lead to higher meat production and improved feed efficiency. In medicine, DMPT has been studied for its potential therapeutic effects, including anti-inflammatory, antioxidant, and anticancer properties. In material science, DMPT has been used as a building block for the synthesis of novel materials with unique properties.